Cas no 1804358-99-3 (2-(Difluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804358-99-3
• MF: C₈H₂F₈INO
• MW: 406.999282360077
• CID: 4837661
• Update Time: 2025-11-01

2-(Difluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F8INO/c9-6(10)4-5(19-8(14,15)16)3(7(11,12)13)2(17)1-18-4/h1,6H
• InChI Key： RADRHVHRGGLIHG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804358-99-3)

2-(Difluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, with the CAS number 1804358-99-3, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including difluoromethyl, iodo, trifluoromethoxy, and trifluoromethyl substituents on a pyridine ring. These functional groups contribute to its distinctive chemical properties and potential biological activities.

The difluoromethyl group is known for its ability to modulate the electronic and steric properties of molecules, making it a valuable moiety in the design of novel pharmaceuticals. The iodo substituent, on the other hand, provides a handle for further chemical modifications through various coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. The presence of trifluoromethoxy and trifluoromethyl groups enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug development.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-cancer activity against several human cancer cell lines. The researchers found that the compound effectively inhibits cell proliferation and induces apoptosis through multiple mechanisms, including the disruption of mitochondrial function and the activation of caspase pathways.

In another study, published in the European Journal of Medicinal Chemistry, 2-(Difluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine was evaluated for its anti-inflammatory properties. The results showed that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases.

The synthesis of 2-(Difluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has been optimized using modern synthetic techniques. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. For example, a recent publication in Organic Letters described a highly efficient method for synthesizing this compound using palladium-catalyzed cross-coupling reactions followed by selective fluorination steps. This synthetic route not only improves yield but also reduces the number of purification steps required, making it more suitable for large-scale production.

The physicochemical properties of 2-(Difluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine have also been extensively studied. The compound has a molecular weight of 467.1 g/mol and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its high lipophilicity (logP value) makes it suitable for crossing biological membranes, which is essential for achieving therapeutic effects in vivo.

In terms of safety and toxicity, preliminary studies have indicated that 2-(Difluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine exhibits low cytotoxicity towards non-target cells at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials.

The potential applications of 2-(Difluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine extend beyond cancer and inflammation. Researchers are exploring its use in other areas such as neurodegenerative diseases and infectious diseases. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound has neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in an Alzheimer's disease model.

In conclusion, 2-(Difluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804358-99-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its use in clinical settings.